Cas no 1804358-07-3 (3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804358-07-3
• MF: C₇H₄F₃IN₂O₃
• MW: 348.017944335938
• CID: 4835716
• Update Time: 2025-10-19

3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O3/c1-3-5(11)6(13(14)15)4(2-12-3)16-7(8,9)10/h2H,1H3
• InChI Key： LKNIGCYFIBHFMO-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine

3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804358-07-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804358-07-3, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, featuring a pyridine core substituted with an iodo group, a methyl group, a nitro group, and a trifluoromethoxy group, has garnered significant attention due to its utility in the development of various bioactive molecules. The strategic placement of these functional groups imparts unique reactivity, making it a cornerstone in the synthesis of pharmaceuticals targeting diverse therapeutic areas.

The nitro and trifluoromethoxy substituents play pivotal roles in modulating the electronic properties and metabolic stability of the pyridine scaffold. The nitro group, known for its electron-withdrawing nature, can influence the reactivity of adjacent positions on the aromatic ring, facilitating further functionalization. Conversely, the trifluoromethoxy group introduces both lipophilicity and metabolic stability, enhancing the bioavailability and duration of action of derived compounds. These characteristics make 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine an attractive building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine has emerged as a key intermediate in this endeavor. Its structural features allow for facile modifications through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. These reactions are particularly useful in generating biaryl systems, which are prevalent in many pharmacologically active compounds.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug design. The presence of a trifluoromethoxy group enhances the binding affinity of drug candidates to their biological targets by improving hydrophobic interactions and reducing metabolic degradation. This has led to the exploration of 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine as a precursor for drugs targeting neurological disorders, inflammatory diseases, and oncological conditions. Recent studies have demonstrated its utility in synthesizing novel kinase inhibitors and antiviral agents, highlighting its versatility.

The synthetic pathways involving 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine are well-documented and optimized for scalability. The iodo substituent allows for easy manipulation through palladium-catalyzed cross-coupling reactions with boronic acids, halides, and other heterocycles. This flexibility enables the rapid assembly of diverse libraries of compounds for high-throughput screening. Moreover, the nitro group can be reduced to an amine under mild conditions, providing access to further derivatization opportunities. These attributes make it an indispensable tool in drug discovery pipelines.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties, including solubility, permeability, and metabolic stability. The trifluoromethoxy group in 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine exemplifies this trend by conferring enhanced lipophilicity and resistance to enzymatic degradation. Such properties are crucial for achieving optimal therapeutic outcomes in patients.

In conclusion, 3-Iodo-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804358-07-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing novel bioactive molecules across multiple therapeutic domains. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.